N,N-diethyl-2-fluoro-4-nitro-5-(1-pyrrolidinyl)aniline

• IUPAC Name: N,N-diethyl-2-fluoro-4-nitro-5-pyrrolidin-1-ylaniline
• InChI: InChI=1S/C14H20FN3O2/c1-3-16(4-2)12-10-13(17-7-5-6-8-17)14(18(19)20)9-11(12)15/h9-10H,3-8H2,1-2H3
• InChI Key: QNYNRPBRJSQFBI-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=C(C=C(C(=C1)N2CCCC2)[N+](=O)[O-])F
• Molecular Formula: C14H20FN3O2
• Molecular Weight: 281.33 g/mol

Description

N,N-diethyl-2-fluoro-4-nitro-5-(1-pyrrolidinyl)aniline, also known as FEN, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. FEN is a member of the aniline family of compounds, which are commonly used as intermediates in the production of dyes, pharmaceuticals, and other chemical compounds. FEN has been found to exhibit interesting biochemical and physiological effects, making it a promising candidate for further study.

Mechanism of Action

The mechanism of action of N,N-diethyl-2-fluoro-4-nitro-5-(1-pyrrolidinyl)aniline is complex and not fully understood. However, it is known that N,N-diethyl-2-fluoro-4-nitro-5-(1-pyrrolidinyl)aniline interacts with certain ion channels in the brain, including the voltage-gated sodium channel Nav1.7. This interaction leads to a decrease in the activity of these channels, which in turn affects the excitability of neurons. This modulation of neuronal activity is thought to underlie many of the physiological and biochemical effects of N,N-diethyl-2-fluoro-4-nitro-5-(1-pyrrolidinyl)aniline.
Biochemical and Physiological Effects:
N,N-diethyl-2-fluoro-4-nitro-5-(1-pyrrolidinyl)aniline has been found to exhibit a range of interesting biochemical and physiological effects. For example, N,N-diethyl-2-fluoro-4-nitro-5-(1-pyrrolidinyl)aniline has been shown to reduce pain sensitivity in animal models, suggesting that it may have potential applications in the development of new pain therapies. N,N-diethyl-2-fluoro-4-nitro-5-(1-pyrrolidinyl)aniline has also been found to modulate the activity of certain neurotransmitters in the brain, including dopamine and norepinephrine. This modulation may underlie some of the effects of N,N-diethyl-2-fluoro-4-nitro-5-(1-pyrrolidinyl)aniline on mood and behavior.

Advantages and Limitations for Lab Experiments

There are several advantages and limitations to using N,N-diethyl-2-fluoro-4-nitro-5-(1-pyrrolidinyl)aniline in scientific research. One of the primary advantages is its ability to modulate the activity of ion channels in the brain, making it a useful tool for studying neuronal function. Additionally, N,N-diethyl-2-fluoro-4-nitro-5-(1-pyrrolidinyl)aniline is relatively easy to synthesize, making it accessible to researchers. However, there are also limitations to using N,N-diethyl-2-fluoro-4-nitro-5-(1-pyrrolidinyl)aniline. For example, N,N-diethyl-2-fluoro-4-nitro-5-(1-pyrrolidinyl)aniline has been found to exhibit some toxicity in animal models, which may limit its use in certain experiments. Additionally, the effects of N,N-diethyl-2-fluoro-4-nitro-5-(1-pyrrolidinyl)aniline on human subjects are not well understood, making it difficult to extrapolate findings from animal models to humans.

Future Directions

There are many potential future directions for research on N,N-diethyl-2-fluoro-4-nitro-5-(1-pyrrolidinyl)aniline. One area of interest is the development of new pain therapies based on the ability of N,N-diethyl-2-fluoro-4-nitro-5-(1-pyrrolidinyl)aniline to modulate pain sensitivity. Additionally, further study of the effects of N,N-diethyl-2-fluoro-4-nitro-5-(1-pyrrolidinyl)aniline on neurotransmitter systems in the brain may lead to the development of new therapies for mood and behavioral disorders. Finally, the potential toxicity of N,N-diethyl-2-fluoro-4-nitro-5-(1-pyrrolidinyl)aniline should be further studied to determine its safety for use in humans.

Scientific Research Applications

N,N-diethyl-2-fluoro-4-nitro-5-(1-pyrrolidinyl)aniline has been found to exhibit interesting properties that make it a promising candidate for scientific research. One of the primary applications of N,N-diethyl-2-fluoro-4-nitro-5-(1-pyrrolidinyl)aniline is in the field of neuroscience, where it has been shown to modulate the activity of certain ion channels in the brain. This makes N,N-diethyl-2-fluoro-4-nitro-5-(1-pyrrolidinyl)aniline a useful tool for studying the mechanisms underlying neuronal function and the development of new therapies for neurological disorders.